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Compound of Interest

Compound Name: (2E)-Hexenoyl-CoA

Cat. No.: B1245581

For researchers, scientists, and drug development professionals, high-purity (2E)-Hexenoyl-
CoA is a critical reagent for investigating cellular metabolism and developing novel
therapeutics, particularly in the field of oncology. This intermediate in the mitochondrial fatty
acid -oxidation pathway serves as a key substrate for several enzymes, making it an
invaluable tool for enzyme characterization, inhibitor screening, and pathway analysis.

Commercial Suppliers of High-Purity (2E)-Hexenoyl-
CoA

Several commercial suppliers offer high-purity (2E)-Hexenoyl-CoA for research purposes.
While purity specifications should always be confirmed with the supplier via the Certificate of
Analysis (CoA) for the specific lot, researchers can typically expect high purity suitable for
sensitive enzymatic assays.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1245581?utm_src=pdf-interest
https://www.benchchem.com/product/b1245581?utm_src=pdf-body
https://www.benchchem.com/product/b1245581?utm_src=pdf-body
https://www.benchchem.com/product/b1245581?utm_src=pdf-body
https://www.benchchem.com/product/b1245581?utm_src=pdf-body
https://www.benchchem.com/product/b1245581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

. . Catalog Number
Supplier Product Name Reported Purity
(Example)

>98% (based on
MedchemExpress (2E)-Hexenoyl-CoA ] HY-W783829[2][3]
representative CoA)[1]

] ] Supplier is a
o Information available o
Nordic Biosite (2E)-Hexenoyl-CoA distributor for
upon request
MedchemExpress

) CoA provided with
Alfa Chemistry (2E)-Hexenoyl-CoA ACM10018936
purchase[4]

Information available )
CORTEX BIOCHEM (2E)-Hexenoyl-CoA Contact for details
upon request

Applications in Research and Drug Development

(2E)-Hexenoyl-CoA is a substrate for several key enzymes in fatty acid metabolism, including
enoyl-CoA hydratase and acyl-CoA oxidases.[2][3][5] Its primary applications lie in:

o Enzyme Characterization and Kinetic Studies: Determining the kinetic parameters (Km,
Vmax, kcat) of enzymes involved in fatty acid oxidation.

e High-Throughput Screening (HTS) for Enzyme Inhibitors: Identifying and characterizing small
molecule inhibitors of enzymes that metabolize (2E)-Hexenoyl-CoA. Such inhibitors have
significant potential in drug development.

o Metabolic Pathway Analysis: Studying the flux and regulation of the fatty acid [3-oxidation
pathway in various physiological and pathological states.

o Cancer Research: Investigating the reliance of cancer cells on fatty acid oxidation for
survival and proliferation.[6][7][8][9] Targeting enzymes in this pathway is a promising
therapeutic strategy.[10][11][12][13]

The inhibition of fatty acid oxidation is a key area of interest in cancer drug development. Many
cancer cells exhibit metabolic reprogramming and become dependent on FAO for energy
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production and to combat metabolic stress.[6][8][11] Therefore, enzymes that utilize (2E)-
Hexenoyl-CoA are attractive targets for therapeutic intervention.

Signaling Pathways and Experimental Workflows
Fatty Acid B-Oxidation Pathway

The diagram below illustrates the central role of (2E)-Hexenoyl-CoA in the mitochondrial fatty
acid 3-oxidation spiral.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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